Cas no 488149-34-4 (N-Methoxy-N-methyl 2-chloronicotinamide)

• Product Name: N-Methoxy-N-methyl 2-chloronicotinamide
• CAS No: 488149-34-4
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD11847245
• CID: 1079128
• PubChem ID: 10236076
• Update Time: 2025-07-15

N-Methoxy-N-methyl 2-chloronicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methoxy-N-methylnicotinamide
• 2-Chloro-N-methoxy-N-methylpyridine-3-carboxamide
• 2-chloro-N-methoxy-N-methyl-nicotinamide
• chloromethoxymethylpyridinecarboxamide
• CL0273
• N-Methoxy-N-Methyl 2-chloronicotinaMide
• KGZJITSOJPZKSG-UHFFFAOYSA-N
• AKOS008953007
• SCHEMBL257468
• ME-0722
• J-509148
• AM803947
• MFCD11847245
• SY016963
• A913997
• N-methoxy-N-methyl2-chloronicotinamide
• 3-Pyridinecarboxamide, 2-chloro-N-methoxy-N-methyl-
• 488149-34-4
• DB-352587
• CS-0082376
• DTXSID80437037
• ALBB-028039
• N-Methoxy-N-methyl 2-chloronicotinamide

• MDL： MFCD11847245
• Inchi： 1S/C8H9ClN2O2/c1-11(13-2)8(12)6-4-3-5-10-7(6)9/h3-5H,1-2H3
• InChI Key： KGZJITSOJPZKSG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-83 ºC
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 42.43000
• LogP: 1.36840

N-Methoxy-N-methyl 2-chloronicotinamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Additional information on N-Methoxy-N-methyl 2-chloronicotinamide

Professional Introduction to N-Methoxy-N-methyl 2-chloronicotinamide (CAS No. 488149-34-4)

N-Methoxy-N-methyl 2-chloronicotinamide, with the chemical formula C₁₂H₁₄ClN₂O and CAS number 488149-34-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural motif of N-Methoxy-N-methyl 2-chloronicotinamide features a chlorinated nicotinamide backbone, which is a common feature in many pharmacologically active molecules. The presence of both a methoxy group and a methyl group at the nitrogen atoms introduces unique electronic and steric properties, making this compound a versatile intermediate in the synthesis of more complex molecules. The chloro substituent, in particular, enhances the reactivity of the molecule, allowing for further functionalization through various chemical transformations.

In recent years, nicotinamide derivatives have been extensively studied for their potential in modulating various biological pathways. One of the most notable areas of research has been their role in anti-inflammatory and immunomodulatory therapies. Studies have shown that certain nicotinamide derivatives can interact with specific enzymes and receptors, thereby influencing inflammatory responses and immune cell function. N-Methoxy-N-methyl 2-chloronicotinamide, with its unique structural features, has been explored as a potential lead compound in this context.

Furthermore, the compound has shown promise in the development of treatments for neurological disorders. The nicotinamide moiety is known to be involved in the synthesis of NAD (nicotinamide adenine dinucleotide), a crucial coenzyme in cellular metabolism. By modulating NAD levels, N-Methoxy-N-methyl 2-chloronicotinamide could potentially influence various neurological processes, including memory formation and neuroprotection. Recent preclinical studies have indicated that this compound may have neuroprotective effects against oxidative stress and neurodegenerative diseases.

The synthesis of N-Methoxy-N-methyl 2-chloronicotinamide involves multi-step organic reactions, typically starting from commercially available nicotinic acid derivatives. The chlorination step is critical and often requires precise control to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic chlorination using transition metal catalysts, have been employed to improve the efficiency and selectivity of this transformation. The methoxy and methyl groups are introduced through nucleophilic substitution reactions or via protecting group strategies, depending on the synthetic route chosen.

In terms of pharmaceutical development, N-Methoxy-N-methyl 2-chloronicotinamide serves as a valuable building block for more complex drug candidates. Its structural flexibility allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. For instance, introducing additional functional groups can alter its solubility, bioavailability, and target specificity. This adaptability makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug efficacy and minimizing side effects.

The pharmacokinetic profile of N-Methoxy-N-methyl 2-chloronicotinamide is another area of interest. Studies have begun to explore how this compound is metabolized within the body and how it interacts with various biological systems. Understanding these processes is crucial for predicting its therapeutic potential and for designing effective dosing regimens. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways and identify key intermediates.

From a regulatory perspective, the development of new pharmaceutical compounds like N-Methoxy-N-methyl 2-chloronicotinamide must adhere to stringent guidelines set forth by global health authorities. These regulations ensure that new drugs are safe and effective before they reach the market. Preclinical testing phases involve rigorous evaluation of toxicity, pharmacokinetics, and pharmacodynamics using both in vitro and in vivo models. Only after successful completion of these phases can a compound proceed to clinical trials involving human subjects.

The impact of computational chemistry on the development of N-Methoxy-N-methyl 2-chloronicotinamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This information can guide the design of more effective derivatives by identifying key binding sites and optimizing interactions with target proteins or enzymes. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion, N-Methoxy-N-methyl 2-chloronicotinamide (CAS No. 488149-34-4) represents a fascinating example of how structural modifications can lead to novel pharmacological activities. Its potential applications in treating inflammatory diseases and neurological disorders make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.